Cas no 1893851-94-9 (tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate)

• Product Name: tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate
• CAS No: 1893851-94-9
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD29047205
• CID: 4627468
• PubChem ID: 117236613
• Update Time: 2025-05-20

tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(aminomethyl)-5-methylphenyl]carbamate
• tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate

• MDL： MFCD29047205
• Inchi： 1S/C13H20N2O2/c1-9-5-10(8-14)7-11(6-9)15-12(16)17-13(2,3)4/h5-7H,8,14H2,1-4H3,(H,15,16)
• InChI Key： BYIXVECTQBFJAP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C=C(CN)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4

Additional information on tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate

Recent Advances in the Study of tert-Butyl N-3-(Aminomethyl)-5-Methylphenylcarbamate (CAS: 1893851-94-9)

In recent years, the compound tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate (CAS: 1893851-94-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been explored for its potential applications in drug discovery and development. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The synthesis of tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate has been optimized in several recent studies. Researchers have developed novel synthetic routes that improve yield and purity, making the compound more accessible for further investigation. One study highlighted the use of a palladium-catalyzed coupling reaction, which significantly reduced the number of steps required for synthesis while maintaining high efficiency. These advancements are crucial for scaling up production and facilitating its use in preclinical studies.

In terms of biological activity, tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate has shown promising results in preliminary assays. It has been identified as a potential inhibitor of certain enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. Additionally, its structural similarity to known pharmacophores has led to investigations into its role as a building block for more complex drug molecules. Recent in vitro studies have demonstrated its ability to modulate specific protein-protein interactions, further expanding its potential applications.

The therapeutic potential of tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate is currently being explored in various disease models. For instance, in oncology research, this compound has been evaluated for its ability to inhibit tumor growth in cell lines derived from aggressive cancers. Early results indicate that it may act through a novel mechanism, distinct from existing therapies, which could address the issue of drug resistance. Furthermore, its pharmacokinetic properties, such as bioavailability and metabolic stability, are under investigation to determine its suitability for clinical development.

Despite these promising findings, challenges remain in the development of tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate as a therapeutic agent. Issues such as solubility, toxicity, and off-target effects need to be addressed through further research. Recent studies have begun to explore structural modifications to enhance its pharmacological profile while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, tert-butyl N-3-(aminomethyl)-5-methylphenylcarbamate (CAS: 1893851-94-9) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique properties and potential therapeutic applications make it a valuable subject for ongoing investigation. Future studies will likely focus on optimizing its synthesis, elucidating its mechanism of action, and advancing it through the drug development pipeline. The insights gained from these efforts could pave the way for new treatments in areas such as inflammation and oncology.